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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Pentacosane-d52, a deuterated form of the long-chain alkane pentacosane. This document is
intended for use by researchers, scientists, and professionals in drug development who may
utilize isotopically labeled compounds in their work. The guide includes tabulated physical data,
detailed experimental protocols for property determination, and a workflow diagram for the
general synthesis and characterization of such compounds.

Introduction to Pentacosane-d52

Pentacosane-d52 is a saturated hydrocarbon with the chemical formula C2sDs2. In this
molecule, all 52 hydrogen atoms of pentacosane have been replaced with deuterium, a stable
isotope of hydrogen.[1][2] This isotopic labeling makes Pentacosane-d52 a valuable tool in
various scientific applications, including as an internal standard for quantitative analysis by
NMR, GC-MS, or LC-MS, and in studies of drug metabolism and pharmacokinetics.[3][4]
Deuteration can alter the pharmacokinetic and metabolic profiles of drugs, making the study of
such labeled compounds crucial in pharmaceutical research.[3]
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Physical Properties

The physical properties of Pentacosane-d52 are primarily derived from computational
predictions and by analogy to its non-deuterated counterpart, n-pentacosane. While extensive
experimental data for the deuterated form is not readily available, the properties of n-
pentacosane provide a strong baseline for understanding its behavior. Deuteration is known to
have subtle effects on physical properties such as melting point, boiling point, and density due
to the increased mass of deuterium compared to protium (hydrogen-1).

Quantitative Data Summary

The following tables summarize the key physical properties of Pentacosane-d52 and, for
comparison, the experimentally determined properties of n-pentacosane.

Table 1: Physical Properties of Pentacosane-d52 (Predicted and Calculated)

Property Value Source
Molecular Formula C2sDs2 [5]
Molecular Weight 405.0 g/mol [2]
Boiling Point (Predicted) 401.9 £ 8.0 °C at 760 mmHg [5]
Density (Predicted) 0.8+0.1g/cm3 [5]
Flash Point (Predicted) 246.1 £8.0 °C [5]
Vapor Pressure (Predicted) 0.0 £ 0.4 mmHg at 25°C [5]
Refractive Index (Predicted) 1.447 [5]

Table 2: Experimental Physical Properties of n-Pentacosane (Non-deuterated)
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Property Value Source
Molecular Formula Ca2sHs2 [1]
Molecular Weight 352.7 g/mol [1]
Melting Point 53.3°C [1]
Boiling Point 401.9 °C at 760 mmHg [1]
Density 0.8012 g/cm? at 20 °C [1]
Flash Point 120 °C (closed cup) [1]
Appearance White, waxy solid [1]

Experimental Protocols

For researchers wishing to experimentally determine the physical properties of Pentacosane-
d52 or similar long-chain alkanes, the following detailed protocols are provided. These methods
are standard procedures for characterizing waxy solids.

Determination of Melting Point (Cooling Curve Method
for Waxy Solids)

This method is suitable for determining the melting point of paraffin-like waxes.[6]
Apparatus:
e Large boiling test tube

Beaker

Bunsen burner or heating mantle

Resistance thermometer or calibrated digital thermometer

Retort stand and clamp

Procedure:
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e Place a sufficient sample (e.g., 5009) of the solid Pentacosane-d52 into the large boiling
test tube.[6]

» Position the test tube inside a beaker containing water, creating a water bath.
¢ Insert the thermometer into the test tube, ensuring the bulb is fully immersed in the sample.

o Gently heat the water bath. As the sample melts, record the temperature at regular intervals
(e.g., every minute).[6]

» Continue heating until the temperature of the molten sample becomes constant.

o Turn off the heat source and allow the sample to cool, continuing to record the temperature
at regular intervals.

o Plot a graph of temperature versus time for both the heating and cooling phases. The melting
point is identified as the plateau in the cooling curve where the temperature remains
constant as the substance solidifies.[6]

Determination of Boiling Point (Gas Chromatography
Method)

For high-boiling point hydrocarbons like Pentacosane-d52, distillation can be challenging. Gas
chromatography provides a reliable alternative for determining the boiling point distribution.[7]

[81[9]

Apparatus:

e Gas chromatograph (GC) with a capillary column
» Data acquisition system

o A known mixture of hydrocarbons with a boiling range that brackets the expected boiling
point of the sample for calibration.

Procedure:
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« Introduce the sample into the capillary GC column, which separates hydrocarbons based on
their boiling points.[7]

e The column temperature is increased at a reproducible rate.
e The area under the chromatogram is recorded throughout the analysis.

» Boiling points are assigned to the retention times based on a calibration curve generated by
running a known mixture of hydrocarbons under the same conditions.[9]

o From these data, the boiling point distribution of the sample is obtained. The initial boiling
point (IBP) is typically defined as the point where 0.5% of the total area is recorded, and the
final boiling point (FBP) is where 99.5% of the area is recorded.[9]

Determination of Density (Pycnometer Method for
Solids)

The density of a solid can be accurately determined using a pycnometer.[10][11][12]
Apparatus:

» Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary hole)
o Analytical balance

o A working liquid of known density in which the solid is insoluble (e.g., a suitable non-polar
solvent for Pentacosane-d52)

Procedure:
e Determine the mass of the clean, dry, and empty pycnometer (mo).

e Place a sample of the solid Pentacosane-d52 into the pycnometer and measure the total
mass (ma1). The mass of the solid is ms = m1 - mo.

« Fill the pycnometer containing the solid with the working liquid, ensuring any air bubbles are
removed. Insert the stopper and allow any excess liquid to exit through the capillary.
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» Measure the total mass of the pycnometer, solid, and working liquid (mz).

o Empty and clean the pycnometer. Fill it completely with only the working liquid and measure
its mass (ms). The mass of the working liquid that fills the pycnometer is mi = ms - mo.

e The density of the solid (ps) can then be calculated using the known density of the working
liquid (p1) and the measured masses.

Visualizations
Workflow for Synthesis and Characterization of
Pentacosane-d52

The following diagram illustrates a generalized workflow for the synthesis, purification, and
characterization of a deuterated long-chain alkane such as Pentacosane-d52.
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Caption: Generalized workflow for the synthesis and characterization of Pentacosane-d52.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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